ethyl 4-{[(4-methoxyphenyl)methyl]amino}-6-methyl-2-oxo-1,2-dihydroquinoline-3-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “ethyl 4-{[(4-methoxyphenyl)methyl]amino}-6-methyl-2-oxo-1,2-dihydroquinoline-3-carboxylate” is a type of ester . It belongs to a group of esters of 2-oxo- and 1,2,3,4-tetrahydropyrimidine-5-carboxylic acids, which exhibit a wide spectrum of biological activities .
Synthesis Analysis
The synthesis of such compounds often involves reactions leading to the construction of heterocycles . Cyanoacetohydrazides are commonly used as precursors in these reactions . The synthesis of diverse derivatives of this compound has been investigated under optimal reaction conditions .Molecular Structure Analysis
The molecular structure of this compound can be characterized by techniques such as mass spectra, 1HNMR, 13CNMR, and X-Ray diffraction analysis . The dihydropyrimidine ring in similar compounds adopts a screw-boat conformation .Chemical Reactions Analysis
The chemical reactivity of this compound can be understood by studying its interactions with various reactants. Cyanoacetic acid hydrazide, a common precursor in the synthesis of such compounds, can act as an ambident nucleophile, reacting at multiple sites .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound can be determined using various analytical techniques. For example, the melting point of a similar compound was found to be between 109–111°C .Scientific Research Applications
Neuroprotective and Anti-neuroinflammatory Agents
This compound has been used in the synthesis of novel triazole-pyrimidine hybrids, which have shown promising neuroprotective and anti-inflammatory properties . These compounds have been found to inhibit nitric oxide (NO) and tumor necrosis factor-α (TNF-α) production in LPS-stimulated human microglia cells . They also exhibited promising neuroprotective activity by reducing the expression of the endoplasmic reticulum (ER) chaperone, BIP, and apoptosis marker cleaved caspase-3 in human neuronal cells .
Antiviral Agents
Heterocycles based on the 1,2,3-triazole moiety, which can be synthesized using this compound, have been utilized in the development of several medicinal scaffolds that demonstrate antiviral activities .
Antibacterial Agents
The 1,2,3-triazole moiety, synthesized using this compound, has also been used in the development of antibacterial agents .
Anticancer Agents
Compounds synthesized using this compound have shown anticancer activities. The 1,2,3-triazole moiety, in particular, has been utilized in the development of several medicinal scaffolds that demonstrate anticancer activities .
Synthesis of Spiro Compounds
This compound is commonly used in the preparation of 3,5-diaryl-6-carbethoxycyclohexanones, which are efficient synthons in building spiro compounds .
Synthesis of Benzisoxazoles and Carbazole Derivatives
This compound is also used as an intermediate in the synthesis of benzisoxazoles or carbazole derivatives .
Mechanism of Action
Target of Action
Related compounds have been shown to interact with various receptors and enzymes, such as monoamine oxidase . These targets play crucial roles in various biological processes, including neurotransmission and enzymatic reactions.
Biochemical Pathways
Related compounds have been shown to influence various pathways, including those involved in neuroprotection and anti-inflammatory responses . The downstream effects of these pathway alterations can include changes in cellular function and overall organismal health.
Result of Action
Related compounds have been shown to exhibit neuroprotective and anti-inflammatory properties . These effects can result in improved cellular health and function, particularly in the context of neurodegenerative diseases.
Future Directions
properties
IUPAC Name |
ethyl 4-[(4-methoxyphenyl)methylamino]-6-methyl-2-oxo-1H-quinoline-3-carboxylate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H22N2O4/c1-4-27-21(25)18-19(22-12-14-6-8-15(26-3)9-7-14)16-11-13(2)5-10-17(16)23-20(18)24/h5-11H,4,12H2,1-3H3,(H2,22,23,24) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NPJNVZLKVJBZIL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(C2=C(C=CC(=C2)C)NC1=O)NCC3=CC=C(C=C3)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H22N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
366.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 4-((4-methoxybenzyl)amino)-6-methyl-2-oxo-1,2-dihydroquinoline-3-carboxylate |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.